![molecular formula C4H8Cl2N4O2 B2545671 2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid dihydrochloride CAS No. 1909319-29-4](/img/structure/B2545671.png)
2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid dihydrochloride
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Overview
Description
2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid dihydrochloride is a useful research compound. Its molecular formula is C4H8Cl2N4O2 and its molecular weight is 215.03. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
- Structural Analysis : Sahin et al. (2014) conducted a study on the synthesis and spectroscopic and structural studies of 4-amino-3-(ethyl)-5-(4-chlorophenyl)-4H-1,2,4-triazole and its derivatives, showcasing the importance of triazole compounds in structural chemistry. The study emphasizes strong intermolecular hydrogen bonding, which plays a crucial role in determining the molecular framework of these compounds (Sahin, Kantar, Şaşmaz, Gümrükçüoğlu, & Büyükgüngör, 2014).
Synthetic Methods and Applications
- Synthetic Approaches : Research by Pokhodylo et al. (2019) presents a convenient approach to synthesize 2-(4-amino-1H-1,2,3-triazol-1-yl) acetic acid, potentially generalizable to the synthesis of 4-amino-1H-1,2,3-triazole carboxylic acid analogues and peptide compounds based on them. This highlights the versatility of triazole derivatives in synthesizing bioactive compounds and peptidomimetics (Pokhodylo, Tupychak, Shyyka, & Obushak, 2019).
Advanced Materials and Chemistry
Metal-Organic Frameworks (MOFs) : A study by Naik et al. (2010) explored the engineering of three-dimensional chains of porous nanoballs from a 1,2,4-triazole-carboxylate supramolecular synthon, demonstrating the potential of triazole derivatives in constructing novel MOF structures with significant applications in gas storage, separation, and catalysis (Naik, Dîrtu, Léonard, Tinant, Marchand‐Brynaert, Su, & Garcia, 2010).
SWMONTs (Single-Walled Metal-Organic Nanotubes) : Adarsh et al. (2015) demonstrated the synthesis of a structurally diverse and functionally intriguing metal-organic framework using a triazole-carboxylic acid ligand derived from an L-amino acid. The study highlights the unique ability of triazole derivatives to form novel single-walled metal-organic nanotubes (SWMONTs) with potential applications in mercury storage and other areas (Adarsh, Dîrtu, Naik, Léonard, Campagnol, Robeyns, Snauwaert, Fransaer, Su, & Garcia, 2015).
Future Directions
Mechanism of Action
Target of Action
1,2,4-Triazole derivatives are known to interact with a variety of biological targets. They operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors .
Mode of Action
The interaction of 1,2,4-triazole derivatives with their targets can lead to a variety of effects, depending on the specific derivative and target. For example, some derivatives have been reported to have antiviral activity .
Biochemical Pathways
The affected pathways can vary widely, depending on the specific 1,2,4-triazole derivative and its target. Some derivatives have been reported to have antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Result of Action
The molecular and cellular effects of 1,2,4-triazole derivatives can vary widely, depending on the specific derivative and its target. Some derivatives have been reported to have antiviral activity, inhibiting the replication of viruses .
Biochemical Analysis
Biochemical Properties
Related compounds such as 3-amino-1,2,4-triazole have been shown to interact with various enzymes and proteins
Cellular Effects
Related compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is possible that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
2-(3-amino-1,2,4-triazol-1-yl)acetic acid;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N4O2.2ClH/c5-4-6-2-8(7-4)1-3(9)10;;/h2H,1H2,(H2,5,7)(H,9,10);2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAXKJBUAQKHPHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=NN1CC(=O)O)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8Cl2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.04 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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